Cas no 923674-12-8 (N2-(2-methoxyethyl)-1,1'-biphenyl-2,2'-dicarboxamide)

N2-(2-methoxyethyl)-1,1'-biphenyl-2,2'-dicarboxamide structure
923674-12-8 structure
Product Name:N2-(2-methoxyethyl)-1,1'-biphenyl-2,2'-dicarboxamide
CAS No:923674-12-8
MF:C17H18N2O3
MW:298.336424350739
CID:6123570
PubChem ID:18593100
Update Time:2023-12-08

N2-(2-methoxyethyl)-1,1'-biphenyl-2,2'-dicarboxamide Chemical and Physical Properties

Names and Identifiers

    • N2-(2-methoxyethyl)-1,1'-biphenyl-2,2'-dicarboxamide
    • 2-[2-(2-methoxyethylcarbamoyl)phenyl]benzamide
    • 923674-12-8
    • AKOS024481049
    • N-(2-methoxyethyl)-[1,1'-biphenyl]-2,2'-dicarboxamide
    • N2-(2-methoxyethyl)-[1,1'-biphenyl]-2,2'-dicarboxamide
    • F3229-0013
    • VU0363925-2
    • Inchi: 1S/C17H18N2O3/c1-22-11-10-19-17(21)15-9-5-3-7-13(15)12-6-2-4-8-14(12)16(18)20/h2-9H,10-11H2,1H3,(H2,18,20)(H,19,21)
    • InChI Key: RHIYJVCSNOLRMI-UHFFFAOYSA-N
    • SMILES: O(C)CCNC(C1C=CC=CC=1C1C=CC=CC=1C(N)=O)=O

Computed Properties

  • Exact Mass: 298.13174244g/mol
  • Monoisotopic Mass: 298.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 81.4Ų

N2-(2-methoxyethyl)-1,1'-biphenyl-2,2'-dicarboxamide Pricemore >>

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